5-Hydroxyeicosapentaenoic acid
5-Hydroxyeicosapentaenoic acid
(+/-)-5-hepe belongs to the class of organic compounds known as hydroxyeicosapentaenoic acids. These are eicosanoic acids with an attached hydroxyl group and five CC double bonds. Thus, (+/-)-5-hepe is considered to be an eicosanoid lipid molecule (+/-)-5-hepe is considered to be a practically insoluble (in water) and relatively neutral molecule (+/-)-5-hepe has been detected in multiple biofluids, such as blood and urine. Within the cell, (+/-)-5-hepe is primarily located in the membrane (predicted from logP) and cytoplasm.
5-HEPE is a hydroxyicosapentaenoic acid that consists of 6E,8Z,11Z,14Z,17Z-icosapentaenoic acid with the hydroxy group located at position 5. It has a role as a mouse metabolite. It is a conjugate acid of a 5-HEPE(1-).
5-HEPE is a hydroxyicosapentaenoic acid that consists of 6E,8Z,11Z,14Z,17Z-icosapentaenoic acid with the hydroxy group located at position 5. It has a role as a mouse metabolite. It is a conjugate acid of a 5-HEPE(1-).
Brand Name:
Vulcanchem
CAS No.:
83952-40-3
VCID:
VC0163493
InChI:
InChI=1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h3-4,6-7,9-10,12-14,16,19,21H,2,5,8,11,15,17-18H2,1H3,(H,22,23)/b4-3-,7-6-,10-9-,13-12-,16-14+
SMILES:
CCC=CCC=CCC=CCC=CC=CC(CCCC(=O)O)O
Molecular Formula:
C20H30O3
Molecular Weight:
318.4 g/mol
5-Hydroxyeicosapentaenoic acid
CAS No.: 83952-40-3
Reference Standards
VCID: VC0163493
Molecular Formula: C20H30O3
Molecular Weight: 318.4 g/mol
| CAS No. | 83952-40-3 |
|---|---|
| Product Name | 5-Hydroxyeicosapentaenoic acid |
| Molecular Formula | C20H30O3 |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | (6E,8Z,11Z,14Z,17Z)-5-hydroxyicosa-6,8,11,14,17-pentaenoic acid |
| Standard InChI | InChI=1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h3-4,6-7,9-10,12-14,16,19,21H,2,5,8,11,15,17-18H2,1H3,(H,22,23)/b4-3-,7-6-,10-9-,13-12-,16-14+ |
| Standard InChIKey | FTAGQROYQYQRHF-FCWZHQICSA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C/C=C\C=C\C(CCCC(=O)O)O |
| SMILES | CCC=CCC=CCC=CCC=CC=CC(CCCC(=O)O)O |
| Canonical SMILES | CCC=CCC=CCC=CCC=CC=CC(CCCC(=O)O)O |
| Physical Description | Solid |
| Description | (+/-)-5-hepe belongs to the class of organic compounds known as hydroxyeicosapentaenoic acids. These are eicosanoic acids with an attached hydroxyl group and five CC double bonds. Thus, (+/-)-5-hepe is considered to be an eicosanoid lipid molecule (+/-)-5-hepe is considered to be a practically insoluble (in water) and relatively neutral molecule (+/-)-5-hepe has been detected in multiple biofluids, such as blood and urine. Within the cell, (+/-)-5-hepe is primarily located in the membrane (predicted from logP) and cytoplasm. 5-HEPE is a hydroxyicosapentaenoic acid that consists of 6E,8Z,11Z,14Z,17Z-icosapentaenoic acid with the hydroxy group located at position 5. It has a role as a mouse metabolite. It is a conjugate acid of a 5-HEPE(1-). |
| Synonyms | 5-HEPE 5-hydroxy-6,8,11,14,17-eicosapentaenoic acid 5-hydroxyeicosapentaenoic acid |
| Reference | 1.Powell, W.S.,Gravel, S. and Gravelle, F. Formation of a 5-oxo metabolite of 5,8,11,14,17-eicosapentaenoic acid and its effects on human neutrophils and eosinophils. Journal of Lipid Research 36, 2590-2598 (1995). |
| PubChem Compound | 6439678 |
| Last Modified | Nov 11 2021 |
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